Cas no 2230840-52-3 ((1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl)
(1R)-1-[2-Fluoro-3-(trifluoromethyl)phenyl]ethylamine HCl is a chiral amine derivative with a fluorinated aromatic moiety, offering unique steric and electronic properties for applications in pharmaceutical and agrochemical research. The compound features a stereogenic center at the 1-position, making it valuable for enantioselective synthesis. The presence of fluorine and trifluoromethyl groups enhances metabolic stability and lipophilicity, which can influence binding affinity in bioactive molecules. The hydrochloride salt form ensures improved solubility and handling characteristics. This intermediate is particularly useful in the development of fluorinated active ingredients, where its structural motifs contribute to enhanced potency and selectivity. Suitable for use in medicinal chemistry and catalysis, it provides a versatile building block for targeted molecular design.
![(1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl structure](https://ossimg.kuujia.com/scimg/2231000/2230840-52-3x500.png)
2230840-52-3 structure
Product Name:(1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl
CAS No:2230840-52-3
MF:C9H10ClF4N
MW:243.629015445709
MDL:MFCD24418394
CID:5264980
PubChem ID:145707326
Update Time:2025-10-28
(1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl
- (1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HYDROCHLORIDE
- (R)-1-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
- 2230840-52-3
- (1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
- EN300-7472577
- (R)-1-(2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE HCL
- (1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethanamine;hydrochloride
- CS-0168569
- SCHEMBL25358651
- AT12869
-
- MDL： MFCD24418394
- Inchi： 1S/C9H9F4N.ClH/c1-5(14)6-3-2-4-7(8(6)10)9(11,12)13;/h2-5H,14H2,1H3;1H/t5-;/m1./s1
- InChI Key： OWBHILUDLKIQEF-NUBCRITNSA-N
- SMILES： C(C1C=CC=C([C@H](N)C)C=1F)(F)(F)F.Cl
Computed Properties
- Exact Mass: 243.0437897g/mol
- Monoisotopic Mass: 243.0437897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
(1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239209-100mg |
(R)-1-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-52-3 | 98% | 100mg |
￥8331 | 2023-03-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239209-250mg |
(R)-1-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-52-3 | 98% | 250mg |
￥10989 | 2023-03-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239209-1g |
(R)-1-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-52-3 | 98% | 1g |
￥11897 | 2023-03-09 | |
| AstaTech | AT12869-0.1/G |
(R)-1-(2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE HCL |
2230840-52-3 | 95% | 0.1g |
$495 | 2023-09-19 | |
| AstaTech | AT12869-0.25/G |
(R)-1-(2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE HCL |
2230840-52-3 | 95% | 0.25g |
$856 | 2023-09-19 | |
| AstaTech | AT12869-1/G |
(R)-1-(2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE HCL |
2230840-52-3 | 95% | 1g |
$1695 | 2023-09-19 | |
| Enamine | EN300-7472577-0.05g |
(1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride |
2230840-52-3 | 95% | 0.05g |
$239.0 | 2024-05-23 | |
| Enamine | EN300-7472577-0.1g |
(1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride |
2230840-52-3 | 95% | 0.1g |
$357.0 | 2024-05-23 | |
| Enamine | EN300-7472577-0.25g |
(1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride |
2230840-52-3 | 95% | 0.25g |
$509.0 | 2024-05-23 | |
| Enamine | EN300-7472577-0.5g |
(1R)-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride |
2230840-52-3 | 95% | 0.5g |
$802.0 | 2024-05-23 |
(1R)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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